Journal Name:Journal of Photochemistry and Photobiology
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IF:0
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Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-05-12 , DOI:
10.1134/s002044122301027x
AbstractMeasurements of the temporal and spatial resolution of a PS-1/S1 image-converter camera, depending on the scanning speed, were performed. The camera has a PIF-01 electron-optical converter with deflecting plates of the capacitor-type scan. It is shown that obtaining the minimum half-width of the space–time response function in two mutually perpendicular directions (time and space) can be achieved by selecting an optimal voltage at the focusing electrode. The difference between the optimal static and dynamic voltages of focusing in space and time was determined experimentally, which was 450 V for a scanning speed of 1.56 × 1010 cm/s. Computer modeling of the processes that affect the optimal resolution was performed.
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-05-12 , DOI:
10.1134/s0020441223020227
AbstractThe features of the processes of initiation and development of spark discharges in microstructural gas detectors of ionizing radiation in laboratory conditions and on charged-particle beams in accelerators are considered. Such aspects as the Raether charge limit, secondary electron emission, avalanche cross-overlap, positive ion feedback, explosive electron emission, cascading of detectors, and the charge density have been analyzed in detail. The better understanding of these effects will make it possible to make a further step in the development of new-type position-sensitive gas detectors.
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-05-12 , DOI:
10.1134/s0020441223020264
AbstractIn this work, a design of large-bandwidth high-gain low-noise transimpedance amplifier (TIA) for scanning tunneling microscope (STM) is proposed. The simulations show that the proposed TIA has the bandwidth higher than 200 kHz, two orders of magnitude higher than those of conventional commercial TIAs for STM. At low frequencies, the noises of the proposed TIA are almost the same as the conventional commercial ones with the same transimpedance gain. At high frequencies, its calculated input equivalent noise voltage power spectral density (PSD) is 40 nV2/Hz and its input equivalent noise current PSD is 3.2 fA2/Hz at 10 kHz. The corresponding values are 23 nV2/Hz and 88 fA2/Hz at 100 kHz. The STM with the proposed TIA can meet the needs of fast high-quaility STM imaging measurements and fast high-energy-resolution scanning tunneling spectra measurements for the low-conducting materials, such as complex organic systems and wide bandgap semiconductors.
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-05-12 , DOI:
10.1134/s0020441223020173
AbstractsYoung geoscience students in developing countries, using Nigeria as a case study grow up with little or no idea on the working principle behind expensive and imported seismographs during fieldwork. To proffer solution to this problem, seismographs need to be designed locally using low-cost materials. The proposed seismograph is made up of a single channel. It uses Arduino microcontroller which controls the data acquisition system and trigger system to initiate the seismic data acquisition. A user-friendly application was designed using LabVIEW to monitor the seismic waveforms on a personal computer. The cost of the seismograph was as low as 70 US dollars. Its applications are to promote geoscience education among young geophysicist, and can even be extended to Physics laboratory experiments. The seismograph is not recommended for seismic exploration, but rather it is a template for understanding its working principle.
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-05-12 , DOI:
10.1134/s0020441223010177
AbstractEquipment and software have been developed for carrying out potentiometric, amperometric, and volt-amperometric measurements during pulsed microplasma oxidation in aqueous electrolyte solutions. The complex setup makes it possible to determine the rates of plasma and electrochemical processes in electrolyte solutions, the potentials for ignition and quenching of plasma discharges, the value of the time constant of the transient process, and also to investigate the effect of hydrodynamic factors on microplasma processes to determine the coating thickness and alloy type.
Forward Detectors of the BM@N Facility and Response Study at a Carbon Ion Beam in the SRC Experiment
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-05-12 , DOI:
10.1134/s0020441223010232
Abstract—A number of forward detectors were created when upgrading the BM@N experiment: a forward hadron calorimeter (FHCal) for measuring the energy of spectator fragments as well as a beam quartz hodoscope (FQH) and a scintillation wall (ScWall) for identifying such fragments. These detectors are intended to determine the centrality and orientation of the reaction plane as well as to study the charge distributions of spectator fragments produced in nucleus−nucleus interactions. The response of the forward detectors has been measured in the SRC experiment on the study of the short-range correlations in interactions of carbon ions with a momentum of 3.5 AGeV/c in a liquid hydrogen target.
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-04-26 , DOI:
10.1134/s0020441222060136
AbstractThe realization of schemes for measuring rapidly changing resistances in dynamic (explosive) experiments is considered. Practical schemes of two-wire and four-wire resistance measurement techniques are presented. The results of the application of the described techniques in an explosive experiment are presented.
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-04-26 , DOI:
10.1134/s0020441223010049
AbstractThe device and principle of operation of the pulse modulator, which is the power-supply system for the ILU series accelerators, as well as some features that arise during its operation, are described. The modulator is a device that is a nonlinear load for the supply network, as a result of which, in all phases of the supply network, an asymmetry of the current form occurs over the period of the network. This leads to the appearance of a constant current component in the phases of the supply transformer. To solve this problem, current balancing of the start time of modulators was proposed. Using this method, it is also possible to equalize the values of effective currents in phases. Another problem is the possibility of the appearance of higher harmonics in relation to the supply frequency in the phases of the power-supply network. To reduce the values of higher harmonics, it is proposed to install additional inductances in each phase of the power-supply network up to the modulator, which makes it possible to reduce the harmonic coefficient by half.
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-05-12 , DOI:
10.1134/s0020441223010037
Abstract—The time and energy resolutions were measured for four prototypes of the PHOS electromagnetic calorimeter for the ALICE experiment at the Large Hadron Collider at CERN. Each prototype was made up of nine identical detection elements assembled as a 3 × 3 array. The detection element was based on a lead tungstate (PbWO4) scintillating crystal with a length of 180 mm and a cross section of 22 × 22 mm2, which was viewed from its end face by a photodetector. Avalanche photodiodes and silicon photomultipliers with different active areas (Hamamatsu, Japan) were used as photodetectors. The measurements were made with the electron component of secondary particle beams of the PS proton synchrotron at CERN in the momentum range of 1−10 GeV/c at a temperature of 17.5°C.
Journal of Photochemistry and Photobiology ( IF 0 ) Pub Date: 2023-06-18 , DOI:
10.1134/s0020441223030016
AbstractWolter-I is the most common optics in X-ray telescopes. In addition to using high-reflectivity mirrors, it is necessary to use more than a single Wolter-I shell and an appropriate number of shells in a telescope structure to collect the highest number of photons at the detector position. By considering various parameters such as the weight of the telescope, the desired wavelength range, and the available technology, the proper number of Wolter-I shells and their specifications can be determined. In the present work, using our Geant4-based X-ray telescope simulation application, we have simulated an X-ray telescope with 58 shells similar to XMM-Newton telescope. Based on the characteristics of XMM-Newton telescope, we developed a set of procedures to define the properties of the shells and constructed them in the application. The performance of the simulated telescope in collecting specified X-rays has been investigated. We executed the application at five energies, including 1, 2, 3, 4, and 5 keV. These energies are in the energy range in which XMM-Newton mirrors are most efficient. We also investigated the telescope’s performance for some widely used materials as the surface of mirrors with a thickness of one nanometer. The simulation results confirmed that the presence of more shells with different radii increases the telescope’s ability to collect photons over a broader range of energy. Also, the simulated telescope performed better for shells with smaller radii for every material and in all the energies.
Supplementary Information
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